Cas no 824938-07-0 (3-Pyridinecarbothioic acid,S-[2-[[(3-amino-3-oxopropyl)amino]carbonyl]-6-methoxyphenyl] ester)

• Product name: 3-Pyridinecarbothioic acid,S-[2-[[(3-amino-3-oxopropyl)amino]carbonyl]-6-methoxyphenyl] ester
• CAS No: 824938-07-0
• MF: C₁₇H₁₇N₃O₄S
• MW: 359.399582624435
• CID: 690374

3-Pyridinecarbothioic acid,S-[2-[[(3-amino-3-oxopropyl)amino]carbonyl]-6-methoxyphenyl] ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbothioic acid,S-[2-[[(3-amino-3-oxopropyl)amino]carbonyl]-6-methoxyphenyl] ester
• 3-Pyridinecarbothioic acid, S-[2-[[(3-amino-3-oxopropyl)amino]carbonyl]-6-methoxyphenyl] ester

• Inchi： 1S/C17H17N3O4S/c1-24-13-6-2-5-12(16(22)20-9-7-14(18)21)15(13)25-17(23)11-4-3-8-19-10-11/h2-6,8,10H,7,9H2,1H3,(H2,18,21)(H,20,22)
• InChI Key： QBVHFUOXUDQNMK-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(SC1=C(OC)C=CC=C1C(NCCC(N)=O)=O)=O

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 606.6±55.0 °C(Predicted)
• pka: 13.99±0.46(Predicted)